Cas no 10593-85-8 (3-aminothiolan-2-one)

• Product Name: 3-aminothiolan-2-one
• CAS No: 10593-85-8
• MF: C₄H₇NOS
• MW: 117.169479608536
• MDL: MFCD00055960
• CID: 163427
• PubChem ID: 107712
• Update Time: 2025-06-07

3-aminothiolan-2-one Chemical and Physical Properties

Names and Identifiers

• (S)-3-Aminodihydrothiophen-2(3H)-one
• 2(3H)-Thiophenone,3-aminodihydro-
• HOMOCYSTEINE THIOLACTONE
• ( -)-3-Amino-2-thiolanon
• ( -)-3-Aminotetrahydro-2-thiophenon
• 3-Aminodihydro-2(3H)-thiophenone
• 3-aminodihydrothiophen-2(3H)-one
• 3-aminothiolan-2-one
• UNII-D5H88XF24X
• A906044
• DL-Homocysteine thiolactone
• 2-(CARBOXYMETHYL-AMINO)-4-CHLORO-BENZOICACID
• (+-)-3-Aminotetrahydro-2-thiophenon
• 3-AMINODIHYDROTHIOPHEN-2-ONE
• HOMOCYSTEINE THIOLACTONE, DL-
• C0E89172-3F00-4BA6-9494-6129358D1890
• 2(3H)-Thiophenone, 3-aminodihydro-, (+-)-
• 3-AMINOTETRAHYDROTHIOPHEN-2-ONE
• homocysteinthiolacton
• (2-OXOTETRAHYDROTHIOPHEN-3-YL)AMINE
• D5H88XF24X
• (+-)-3-Amino-2-thiolanon
• CHEMBL3272518
• 10593-85-8
• 14007-10-4
• (+/-)-HOMOCYSTEINE THIOLACTONE
• DL-3-Aminotetrahydro-2-thiophenone
• AKOS022133434
• BUTANOIC ACID, 2-AMINO-4-MERCAPTO-, .GAMMA.-(THIO LACTONE)
• 2(3H)-Thiophenone, 3-aminodihydro-, (3S)-
• SB47031
• BUTYRIC ACID, 2-AMINO-4-MERCAPTO-, .GAMMA.-(THIO LACTONE)
• HOMOCYSTEINE THIOLACTONE [WHO-DD]
• (3R)-3-Amino-4,5-dihydrothiophene-2(3H)-one
• SCHEMBL845868
• AKOS001053243
• EN300-33894
• homocysteinethiolactone
• (+-)-3-Aminodihydro-2(3H)-thiophenone
• KIWQWJKWBHZMDT-UHFFFAOYSA-N
• Q27276123
• DTXSID50863228
• 2(3H)-Thiophenone, 3-aminodihydro-

• MDL： MFCD00055960
• Inchi： 1S/C4H7NOS/c5-3-1-2-7-4(3)6/h3H,1-2,5H2
• InChI Key： KIWQWJKWBHZMDT-UHFFFAOYSA-N
• SMILES： S1C(C(CC1)N)=O

Computed Properties

• Exact Mass: 117.02491
• Monoisotopic Mass: 117.02483502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 93.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 68.4Ų

Experimental Properties

• PSA: 43.09

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-aminothiolan-2-one

3-Aminothiolan-2-one (CAS No. 10593-85-8): A Comprehensive Overview

3-Aminothiolan-2-one (CAS No. 10593-85-8) is a unique and versatile compound that has garnered significant attention in the fields of chemistry, biochemistry, and pharmaceutical research. This compound, also known as thiolan-2-one, 3-amino-, is characterized by its distinctive thiolane ring structure and an amino group, which confer it with a range of interesting properties and potential applications.

The chemical structure of 3-aminothiolan-2-one is composed of a six-membered thiolane ring with a ketone group at the 2-position and an amino group at the 3-position. This combination of functional groups endows the molecule with both nucleophilic and electrophilic properties, making it a valuable intermediate in synthetic chemistry and a promising candidate for various biological studies.

Recent research has highlighted the potential of 3-aminothiolan-2-one in several areas. One notable application is in the development of novel therapeutic agents. Studies have shown that compounds derived from 3-aminothiolan-2-one exhibit potent antimicrobial and antiviral activities. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 3-aminothiolan-2-one effectively inhibited the growth of several bacterial strains, including multidrug-resistant pathogens.

In addition to its antimicrobial properties, 3-aminothiolan-2-one has shown promise in the treatment of neurodegenerative diseases. Research conducted at the University of California, San Francisco, revealed that certain derivatives of this compound can cross the blood-brain barrier and exert neuroprotective effects. These findings suggest that 3-aminothiolan-2-one-based drugs could be developed to address conditions such as Alzheimer's disease and Parkinson's disease.

The synthetic versatility of 3-aminothiolan-2-one has also been explored extensively. Chemists have developed efficient methods to synthesize this compound and its derivatives using various catalytic systems. A notable example is a palladium-catalyzed cyclization reaction that allows for the facile preparation of substituted thiolanes. This synthetic route not only simplifies the production process but also enables the introduction of diverse functional groups, thereby expanding the scope of potential applications.

In the realm of materials science, 3-aminothiolan-2-one has been investigated for its use in designing novel materials with enhanced mechanical and thermal properties. Researchers at the Massachusetts Institute of Technology (MIT) have reported that incorporating 3-aminothiolan-2-one-based monomers into polymer networks results in materials with improved strength and flexibility. These materials have potential applications in areas such as biomedical devices and advanced composites.

The environmental impact of chemical compounds is an increasingly important consideration in their development and use. Studies on the biodegradability and ecotoxicity of 3-aminothiolan-2-one have shown that it exhibits favorable environmental profiles. For example, research published in the Journal of Environmental Science and Health indicated that this compound can be readily biodegraded by common soil microorganisms, minimizing its persistence in the environment.

In conclusion, 3-aminothiolan-2-one (CAS No. 10593-85-8) is a multifaceted compound with a wide range of potential applications in pharmaceuticals, materials science, and environmental chemistry. Its unique chemical structure and versatile properties make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its behavior and applications, it is likely that this compound will play an increasingly important role in advancing various scientific fields.